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Abstract

The design and construction of specialized facilities for research, development, and
manufacturing in the pharmaceutical sector demand a high degree of precision, collaboration,
and regulatory compliance.[1][2] This document outlines a standardized protocol for team-
based design collaboration using Modumate, a 3D building design software.[3] The protocol is
intended for multidisciplinary teams of researchers, scientists, and drug development
professionals involved in facility design. It provides a structured workflow to enhance
communication, ensure data integrity through robust version control, and streamline the design
process from conception to finalization. By implementing this protocol, teams can mitigate
errors, improve efficiency, and ensure that the resulting facility design accurately reflects
complex scientific and operational requirements.

Introduction

The development of pharmaceutical and life sciences facilities, such as laboratories,
cleanrooms, and manufacturing plants, involves navigating complex spatial, operational, and
safety requirements.[1][2] Traditional design processes can be fragmented, leading to
communication gaps between scientific stakeholders and design professionals, which may
result in costly rework and delays.[4] Building Information Modeling (BIM) methodologies and
collaborative software like Modumate offer a solution by creating a centralized, 3D model that
serves as a single source of truth for the project.[5][6] Modumate's multiplayer, web-based
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platform is particularly suited for this environment, allowing real-time collaboration among
geographically dispersed teams.[3]

This protocol provides a detailed methodology for leveraging Modumate in a team-based
setting. It establishes clear roles, defines a phased design workflow, and specifies procedures
for data management to ensure a seamless and efficient design lifecycle. The objective is to
create a flexible and compliant facility design that supports the intricate processes of drug
discovery and development.[7]

Materials & Equipment
» Software:
o Modumate (Latest Version)
o Cloud Storage Solution (e.g., Google Drive, Dropbox Business)
o Communication Platform (e.g., Slack, Microsoft Teams)[8]
o Project Management Tool (e.g., Asana, Trello)[8]
e Hardware:
o Workstation computer meeting Modumate's recommended specifications.

o Reliable high-speed internet connection.

Personnel Roles and Responsibilities

Effective collaboration hinges on clearly defined roles.[5] Each team member must understand
their specific responsibilities within the design process.
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Role
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Key Modumate
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Project Allocation

(Mustrative)

Overall project
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Review models,

Project Lead manage permissions, 15%
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o initiate formal reviews.
communication.
Defines laboratory Annotate model with
Lead Scientist / workflows, equipment  equipment specs, -y
0
Researcher needs, and scientific review layouts for
requirements. workflow efficiency.
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. ] needs into authoring, creating
Facility Architect / ) o o
] architectural plans, building shells, interior  35%
Designer o ]
ensures building code  layouts, and massing
compliance. graphs.[9]
Designs mechanical,
electrical, and Model MEP systems,
) plumbing systems, perform clash
MEP Engineer i i o i ) 15%
including specialized detection, validate
systems (e.g., HVAC system requirements.
for cleanrooms).
Ensures design ]
) ) Review and annotate
complies with
] ) safety features (e.g.,
Safety Officer (EHS) environmental, health, 10%

and safety

regulations.

emergency exits,

fume hoods).

Experimental Protocol: The Collaborative Design

Workflow

This protocol is divided into four distinct phases, each with specific objectives, tasks, and

collaborative checkpoints.
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Phase 1: Project Initialization and Requirement

Definition

e 1.1 Project Kick-off: The Project Lead initiates the project, inviting all team members to the
shared project management and communication platforms.

e 1.2 Centralized Folder Setup: Establish a standardized folder structure in the designated
cloud storage solution.[10]

¢ 1.3 Requirement Gathering: The Lead Scientist and Facility Designer collaborate to
document all scientific and operational requirements (e.g., room adjacencies, equipment
specifications, workflow paths).

» 1.4 Modumate Project Setup: The Facility Designer creates the initial Modumate project file,
saving it to the central repository using the established naming convention (e.g.,
ProjectName_Phasel Concept v1.0).[10]

Phase 2: Conceptual Design

» 2.1 Initial Massing and Layout: The Facility Designer creates the basic building layout in
Modumate, focusing on spatial relationships and workflows defined in Phase 1. The
"Groups" feature can be used to organize different floors or functional zones.[9]

o 2.2 Real-Time Collaborative Session: The team conducts a live "multiplayer" session in
Modumate.[3][11]

o The Lead Scientist virtually walks through the space to validate workflows.
o The MEP Engineer identifies preliminary routes for major systems.
o The Safety Officer flags potential safety and compliance issues.

» 2.3 Iteration and Refinement: Based on feedback, the Facility Designer iterates on the
conceptual model. Versions are saved incrementally (e.g., v1.1, v1.2).

Phase 3: Detailed Designh and Data Integration
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3.1 Detailed Modeling: The Facility Designer and MEP Engineer develop their respective
parts of the model to a higher level of detalil.

o 3.2 Data Exchange and Interoperability: If external tools are used for specialized analysis,
teams must use standardized data exchange formats like IFC to import and export data,
ensuring model integrity.[12][13]

e 3.3 Asynchronous Review: Team members use the communication platform to provide
continuous, asynchronous feedback. Screenshots and direct links to the Modumate model
are used to clarify comments.

o 3.4 Version Control Protocol: A strict check-in/check-out process or clear communication is
essential when major changes are made to prevent conflicts. A new "major"” version (e.g.,
v2.0) is created upon completion of the detailed design phase.

Phase 4: Final Review and Handoff

» 4.1 Final Design Review: A formal review meeting is conducted. The Facility Designer
presents the final model, and all stakeholders provide their final approval.

e 4.2 Documentation Generation: Modumate is used to automate the generation of 2D
drawings, plans, and sections from the 3D model.[3][11]

e 4.3 Project Archiving: The final, approved Modumate model and all associated
documentation are archived in a read-only format in the central repository.

Data Management and Version Control

A systematic approach to version control is critical to avoid errors and data loss.[4] This
protocol advocates for a clear and consistent file naming convention.
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Strategy Description Pros Cons

Files are named with

version numbers (e.g.,

o ) Simple to implement, Prone to human error,
Manual Versioning Project-A_Phase- ) o
no special software difficult to track
(Standard) 2 v1.2.mdmt). A -
) needed. specific changes.
changelog is
maintained manually.
Utilizes the built-in . _
) ) ) Automatic backups, May lack detailed
Cloud Storage Version version history of _ N
) ) can restore previous change logs specific
History platforms like Google ) ] )
versions easily. to design elements.

Drive or Dropbox.

A centralized
High data integrity,

repository that ] Higher initial setup
Common Data o single source of truth, o
_ automates versioning, cost and training
Environment (CDE) robust access control. )
tracks changes, and [14] requirement.

manages access.[5]

For most projects, a combination of Manual Versioning for clarity and Cloud Storage Version
History for backup is recommended.

Visualized Workflows and Pathways

Diagrams provide a clear visual reference for complex processes and relationships.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://interscaleedu.com/en/blog/bim/bim-model-version-control/
https://m.youtube.com/watch?v=F2_eL6VPPtg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phase 1: Initialization

1.1 Project Kick-off

1.2 Requirement

Gathering

1.3 Modumate
Project Setup

Phase 2: Coni.'eptual Design

2.1 Initial Layout
(Modumate)

2.2 Live Collaborative
Session

2.3 Iteration &
Feedback

Phase 3: Detailed|Design

3.1 Detailed Modeling
(MEP & Arch)

A

A4

3.2 Asynchronous

5 Revise
Review

Y

3.3 Version Control
Checkpoint

Phase 4: Hinalization

4.1 Final Review
& Approval

4.2 Documentation
Generation

4.3 Project Archive

Click to download full resolution via product page

Caption: A flowchart of the four-phase collaborative design workflow.
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To illustrate the complex systems that drug development professionals manage, the following
diagram shows a simplified signaling pathway. The clarity required to map such biological

processes is analogous to the clarity needed in facility design to ensure workflows are logical
and efficient.
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Caption: Simplified MAPK/ERK signaling pathway, an example of a critical drug development
target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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